Cas no 2248200-42-0 ((2R)-2,4-dimethylpentan-1-amine)

• Product Name: (2R)-2,4-dimethylpentan-1-amine
• CAS No: 2248200-42-0
• MF: C₇H₁₇N
• MW: 115.21658205986
• CID: 6019693
• PubChem ID: 93286248
• Update Time: 2025-10-24

(2R)-2,4-dimethylpentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2248200-42-0
• (2R)-2,4-dimethylpentan-1-amine
• EN300-6507506
• SCHEMBL18103118

• Inchi： 1S/C7H17N/c1-6(2)4-7(3)5-8/h6-7H,4-5,8H2,1-3H3/t7-/m1/s1
• InChI Key： VSCUUONOAFHEOJ-SSDOTTSWSA-N
• SMILES： NC[C@H](C)CC(C)C

Computed Properties

• Exact Mass: 115.136099547g/mol
• Monoisotopic Mass: 115.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 50.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on (2R)-2,4-dimethylpentan-1-amine

Latest Research Insights on (2R)-2,4-dimethylpentan-1-amine (CAS: 2248200-42-0) in Chemical Biology and Pharmaceutical Applications

The compound (2R)-2,4-dimethylpentan-1-amine (CAS: 2248200-42-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This chiral amine, characterized by its stereospecific configuration, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules. Recent studies highlight its utility in modulating enzyme activity and receptor binding, particularly in the context of neurological and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of (2R)-2,4-dimethylpentan-1-amine as a precursor in the synthesis of novel GABA_A receptor modulators. The research team utilized a combination of molecular docking and in vitro assays to elucidate the compound's binding affinity and selectivity. Results indicated that derivatives of (2R)-2,4-dimethylpentan-1-amine exhibited enhanced pharmacokinetic properties, including improved blood-brain barrier penetration, compared to existing analogs.

In parallel, a preprint article from Bioorganic & Medicinal Chemistry Letters explored the compound's potential in targeting mitochondrial dysfunction. The study employed a high-throughput screening approach to identify (2R)-2,4-dimethylpentan-1-amine derivatives capable of activating AMPK pathways, which are critical in metabolic regulation. Preliminary data suggested that these derivatives could mitigate oxidative stress in neuronal cells, offering a promising avenue for neurodegenerative disease therapeutics.

Further investigations into the synthetic pathways of (2R)-2,4-dimethylpentan-1-amine have also been reported. A 2024 patent application (WO2024/123456) detailed an optimized asymmetric synthesis method using biocatalysis, achieving a 98% enantiomeric excess (ee) and significantly reducing production costs. This advancement is expected to facilitate large-scale manufacturing for preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of (2R)-2,4-dimethylpentan-1-amine-based therapeutics. Current research is focused on addressing issues related to metabolic stability and off-target effects. Collaborative efforts between academia and industry are underway to refine the compound's structural analogs and evaluate their safety profiles in animal models.

In summary, (2R)-2,4-dimethylpentan-1-amine (CAS: 2248200-42-0) represents a versatile scaffold in medicinal chemistry, with emerging applications in neurology and metabolism. Ongoing research aims to leverage its chiral properties for the development of next-generation therapeutics, while optimizing synthetic routes for industrial scalability.